Cas no 61941-99-9 (5-(3,4-dichlorophenyl)furan-2-carboxamide)

• Product Name: 5-(3,4-dichlorophenyl)furan-2-carboxamide
• CAS No: 61941-99-9
• MF: C₁₁H₇Cl₂NO₂
• MW: 256.084780931473
• CID: 462720
• PubChem ID: 12339306
• Update Time: 2025-06-13

5-(3,4-dichlorophenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, 5-(3,4-dichlorophenyl)-
• 5-(3,4-dichlorophenyl)furan-2-carboxamide
• 61941-99-9
• AP-970/43482669
• 5-(3,4-dichlorophenyl)-2-furamide
• BB 0244293
• 5-(3,4-Dichloro-phenyl)-furan-2-carboxylic acid amide
• DTXSID40491751
• AKOS000299355
• EN300-11788646

• Inchi： 1S/C11H7Cl2NO2/c12-7-2-1-6(5-8(7)13)9-3-4-10(16-9)11(14)15/h1-5H,(H2,14,15)
• InChI Key： ZIBPBIWJDQXUEZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=C(C(N)=O)O1)Cl

Computed Properties

• Exact Mass: 254.98551
• Monoisotopic Mass: 254.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(3,4-dichlorophenyl)furan-2-carboxamide

5-(3,4-Dichlorophenyl)furan-2-carboxamide: A Comprehensive Overview

5-(3,4-Dichlorophenyl)furan-2-carboxamide (CAS No. 61941-99-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, physical properties, biological activities, and potential applications in drug development.

Chemical Structure and Physical Properties

5-(3,4-Dichlorophenyl)furan-2-carboxamide is a small molecule with a molecular formula of C₁₂H₈Cl₂N₂O₂. The compound features a furan ring fused to a carboxamide group, with a 3,4-dichlorophenyl substituent. This unique structural arrangement confers several interesting properties to the molecule. The presence of the dichlorophenyl group enhances the lipophilicity of the compound, which can influence its bioavailability and cellular uptake. Additionally, the furan ring provides structural rigidity and aromaticity, which are important for binding to biological targets.

The physical properties of 5-(3,4-dichlorophenyl)furan-2-carboxamide include a melting point of approximately 180-182°C and a molecular weight of 277.10 g/mol. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in both in vitro and in vivo studies.

Biological Activities and Mechanisms of Action

5-(3,4-Dichlorophenyl)furan-2-carboxamide has been extensively studied for its potential biological activities. One of the most notable activities is its anti-inflammatory effect. Recent research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 5-(3,4-dichlorophenyl)furan-2-carboxamide has also demonstrated antiproliferative effects on various cancer cell lines. Studies have shown that it can induce apoptosis in human breast cancer cells by activating caspase-dependent pathways and downregulating anti-apoptotic proteins such as Bcl-2. These findings suggest that the compound may have potential as a chemotherapeutic agent for cancer treatment.

Potential Applications in Drug Development

The diverse biological activities of 5-(3,4-dichlorophenyl)furan-2-carboxamide make it an attractive candidate for drug development. Its anti-inflammatory properties could be harnessed to develop new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate NF-κB signaling pathways is particularly relevant in this context, as these pathways are often dysregulated in chronic inflammatory conditions.

The antiproliferative effects of 5-(3,4-dichlorophenyl)furan-2-carboxamide also hold promise for cancer therapy. Ongoing research is focused on optimizing the compound's structure to enhance its potency and selectivity against cancer cells while minimizing toxicity to normal cells. Preclinical studies have shown promising results, and further investigations are underway to evaluate its efficacy in animal models of cancer.

Clinical Trials and Future Directions

To date, no clinical trials have been conducted with 5-(3,4-dichlorophenyl)furan-2-carboxamide. However, preclinical studies have provided valuable insights into its safety profile and therapeutic potential. The next step will be to conduct phase I clinical trials to assess the safety and pharmacokinetics of the compound in humans. If these trials are successful, subsequent phases will evaluate its efficacy in treating specific diseases.

The future directions for research on 5-(3,4-dichlorophenyl)furan-2-carboxamide include exploring its combination therapy with other drugs to enhance therapeutic outcomes. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the bioavailability and target specificity of the compound.

Conclusion

5-(3,4-Dichlorophenyl)furan-2-carboxamide (CAS No. 61941-99-9) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory and antiproliferative properties have been well-documented in preclinical studies, paving the way for further clinical investigations. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds promise for addressing unmet medical needs in inflammatory diseases and cancer.